3-chloro-N-[2-(furan-2-yl)-2-[4-(4-methoxyphenyl)piperazin-1-yl]ethyl]benzamide

• IUPAC Name: 3-chloro-N-[2-(furan-2-yl)-2-[4-(4-methoxyphenyl)piperazin-1-yl]ethyl]benzamide
• InChI: InChI=1S/C24H26ClN3O3/c1-30-21-9-7-20(8-10-21)27-11-13-28(14-12-27)22(23-6-3-15-31-23)17-26-24(29)18-4-2-5-19(25)16-18/h2-10,15-16,22H,11-14,17H2,1H3,(H,26,29)
• InChI Key: YZALBTXKHYOKKC-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)N2CCN(CC2)C(CNC(=O)C3=CC(=CC=C3)Cl)C4=CC=CO4
• Molecular Formula: C24H26ClN3O3
• Molecular Weight: 439.9 g/mol
• CAS No.: 877634-34-9

Description

The compound you’re asking about is a complex organic molecule that contains several functional groups and structural features common in pharmaceuticals and other biologically active compounds. It includes a benzamide group, a furan ring, and a piperazine ring, all of which are common motifs in medicinal chemistry.

Molecular Structure Analysis

The molecular structure of this compound would be determined by the arrangement of these functional groups and the specific ways in which they are connected. The presence of the benzamide, furan, and piperazine groups would likely confer a degree of rigidity to the molecule, potentially allowing it to bind selectively to certain biological targets.

Chemical Reactions Analysis

The reactivity of this compound would be influenced by the presence of the benzamide, furan, and piperazine groups. For example, the benzamide group might undergo hydrolysis under acidic or basic conditions to yield an amine and a carboxylic acid. The furan ring is an aromatic ether, and could potentially undergo electrophilic aromatic substitution.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its molecular structure. For example, the presence of the polar benzamide group could increase its solubility in polar solvents, while the nonpolar furan and piperazine rings could increase its solubility in nonpolar solvents.

Mechanism of Action

The mechanism of action of 3-Chloro-N-[2-(furan-2-yl)-2-[4-(4-methoxyphenyl)piperazin-1-yl]ethyl]benzamide is not fully understood. However, it is believed to act as a ligand for various receptors, including G protein-coupled receptors, and to interact with various enzymes. The compound has also been shown to interact with various proteins and peptides, including the enzyme cyclooxygenase-2, which is involved in inflammation.
Biochemical and Physiological Effects
The biochemical and physiological effects of this compound are not fully understood. However, the compound has been shown to have anti-inflammatory and analgesic effects in animal studies. In addition, the compound has been shown to inhibit the growth of cancer cells in vitro, suggesting that it may have potential as an anticancer agent.

Advantages and Limitations for Lab Experiments

3-Chloro-N-[2-(furan-2-yl)-2-[4-(4-methoxyphenyl)piperazin-1-yl]ethyl]benzamide has several advantages for use in laboratory experiments. The compound is relatively stable and can be stored for long periods of time without significant degradation. In addition, the compound is relatively easy to synthesize and is available from a variety of commercial sources. The compound is also relatively inexpensive, making it an attractive option for use in laboratory experiments.
However, there are also some limitations to the use of this compound in laboratory experiments. The compound is not soluble in water, making it difficult to use in aqueous solutions. In addition, the compound is not very soluble in organic solvents, making it more difficult to use in organic synthesis.

Future Directions

There are several potential future directions for the use of 3-Chloro-N-[2-(furan-2-yl)-2-[4-(4-methoxyphenyl)piperazin-1-yl]ethyl]benzamide. The compound could be used in the synthesis of more complex heterocyclic compounds, such as quinolines and quinolizines. In addition, the compound could be used in the synthesis of more complex peptidomimetics, such as cyclic peptides and peptide conjugates. Finally, the compound could be used in the development of more effective anti-inflammatory and anticancer agents.

Synthesis Methods

3-Chloro-N-[2-(furan-2-yl)-2-[4-(4-methoxyphenyl)piperazin-1-yl]ethyl]benzamide can be synthesized from the reaction between 4-methoxyphenylpiperazine and 2-chloro-N-furanylbenzamide in acetonitrile. The reaction is carried out in the presence of a catalytic amount of piperidine and is heated to 70°C for 3 hours. The reaction yields the desired product in a yield of 91%.

Scientific Research Applications

3-Chloro-N-[2-(furan-2-yl)-2-[4-(4-methoxyphenyl)piperazin-1-yl]ethyl]benzamide is used in a variety of scientific research applications. It is used as a reagent in organic synthesis and as a building block for various pharmaceuticals and other compounds. The compound has also been used in the synthesis of various heterocyclic compounds, such as imidazoles, thiazoles, and oxazoles. In addition, the compound has been used in the synthesis of various peptidomimetics, such as cyclic peptides and peptide conjugates.

Safety and Hazards

The safety and hazards associated with this compound would depend on its specific biological activity. Like all chemicals, it should be handled with appropriate safety precautions to prevent exposure.